2-[(3-cyano-2-pyridinyl)thio]-N-(2,4-dimethylphenyl)acetamide

• IUPAC Name: 2-(3-cyanopyridin-2-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C16H15N3OS/c1-11-5-6-14(12(2)8-11)19-15(20)10-21-16-13(9-17)4-3-7-18-16/h3-8H,10H2,1-2H3,(H,19,20)
• InChI Key: NLMUWTKIJVIYAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=C(C=CC=N2)C#N)C
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves multi-step reactions starting from basic precursors to achieve the desired molecular architecture. For example, the synthesis of N-[2-(1-pyrrolidinyl)ethyl]acetamides and their derivatives as opioid kappa agonists involves starting from chiral amino acids and introducing various substituents to achieve compounds with specific conformations and biological activities (Costello et al., 1991). Similarly, the synthesis of 4,6-dimethyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile through the condensation of cyanothioacetamide with acetaldehyde and 1-(prop-1-en-2-yl)piperidine demonstrates the complexity and specificity of synthetic routes for such compounds (Dyachenko & Dyachenko, 2016).

Molecular Structure Analysis

The molecular structure of compounds related to "2-[(3-cyano-2-pyridinyl)thio]-N-(2,4-dimethylphenyl)acetamide" is often elucidated using techniques such as X-ray diffraction and NMR spectroscopy, which provide detailed insights into their three-dimensional configurations and the spatial arrangement of their atoms. For instance, the structure of N-methylmorpholinium 4aryl-6-methyl-5-phenylcarbamoyl-3cyano-1,4dihydropyridine-2-thiolates was determined using X-ray diffraction, revealing the specific orientation of substituents and molecular geometry (Dyachenko et al., 1996).

Chemical Reactions and Properties

Chemical reactions involving "this compound" and its derivatives can be complex, involving various reaction mechanisms such as condensation, cyclization, and alkylation. These reactions often lead to the formation of new heterocyclic compounds with diverse structures and properties. For example, the reaction of cyanothioacetamide with different reactants leads to the formation of thiopyran, pyridinethione, and thienopyridine derivatives, demonstrating the compound's versatility as a building block in heterocyclic chemistry (Elneairy et al., 2000).

Mechanism of Action

Target of Action

Cyanoacetamide derivatives, to which this compound belongs, are known to be precursors for heterocyclic synthesis . They interact with various bidentate reagents to form a variety of heterocyclic compounds .

Mode of Action

The compound’s mode of action involves its interaction with these targets, leading to the formation of biologically active novel heterocyclic moieties . For instance, the treatment of 2-cyano-N-(2-pyridyl)acetamide with hydrazonoyl chloride in ethanolic sodium ethoxide solution at room temperature furnishes aminopyrazole structure .

Biochemical Pathways

The active hydrogen on c-2 of these compounds can take part in a variety of condensation and substitution reactions .

Result of Action

The molecular and cellular effects of the compound’s action involve the formation of novel heterocyclic moieties . These moieties have potential applications in the development of chemotherapeutic agents .